Cas no 150113-05-6 (2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)-
• CAS No: 150113-05-6
• MF: C₂₅H₄₀O₃
• MW: 388.58330821991
• CID: 1321726
• PubChem ID: 54379095
• Update Time: 2025-04-20

2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)-
• hexadecyl 3-(4-hydroxyphenyl)prop-2-enoate
• DTXSID10710961
• hexadecyl p-hydroxycinnamate
• 150113-05-6
• 3-(4-hydroxy-phenyl)-acrylic acid hexadecyl ester
• UYRIBRFIGLHCHE-UHFFFAOYSA-N

• Inchi： 1S/C25H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22-28-25(27)21-18-23-16-19-24(26)20-17-23/h16-21,26H,2-15,22H2,1H3
• InChI Key： UYRIBRFIGLHCHE-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=CC=1)O)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 388.2979
• Monoisotopic Mass: 388.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 9.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acid esters